1-methyl-N-(2-pyrimidinyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 1-methyl-N-pyrimidin-2-yl-3-(trifluoromethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C10H8F3N5O/c1-18-5-6(7(17-18)10(11,12)13)8(19)16-9-14-3-2-4-15-9/h2-5H,1H3,(H,14,15,16,19)
• InChI Key: FFJXVAZMQPMSTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(F)(F)F)C(=O)NC2=NC=CC=N2
• Molecular Formula: C10H8F3N5O
• Molecular Weight: 271.20 g/mol

Description

1-methyl-N-(2-pyrimidinyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide, also known as TAK-242, is a small molecule inhibitor that targets the Toll-like receptor 4 (TLR4) signaling pathway. TLR4 is a key mediator of the innate immune response, and its activation leads to the production of pro-inflammatory cytokines, chemokines, and other immune-related molecules. TLR4 signaling is implicated in a wide range of diseases, including sepsis, autoimmune disorders, and cancer. TAK-242 has shown promise as a therapeutic agent in preclinical studies, and its mechanism of action and biochemical effects are the subject of ongoing research.

Scientific Research Applications

Synthesis and Chemical Properties

• Facile Synthesis of Related Compounds : A series of compounds related to the target molecule have been synthesized, demonstrating the chemical versatility and potential for various applications in scientific research (Maruthikumar & Rao, 2003).
• Development of Synthetic Methods : Research has focused on developing efficient methods for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones, which are closely related to the target compound, using various catalysts and conditions (Tavakoli-Hoseini et al., 2011).

Biological Activity

• Anticancer and Anti-5-lipoxygenase Agents : Novel pyrazolopyrimidines derivatives, structurally related to the target compound, have shown potential as anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016).
• Anticancer Agents: mTOR Inhibitors : Certain pyrazolo[4,3-d]pyrimidin-7(6H)-one analogs have been synthesized and evaluated for their anticancer activities, particularly as mTOR inhibitors (Reddy et al., 2014).

Other Applications

• Antimicrobial Activity : Some pyrazole derivatives, structurally related to the target compound, have been synthesized and tested for their antimicrobial activities, showing potential in this field (Abunada et al., 2008).
• Nematocidal Evaluation : Pyrazole carboxamide derivatives, which are structurally similar to the target compound, have shown promising nematocidal activity against certain nematodes (Zhao et al., 2017).